Cas no 1260152-40-6 (5-Chloro-2-(P-tolylethynyl)benzaldehyde)

• Product Name: 5-Chloro-2-(P-tolylethynyl)benzaldehyde
• CAS No: 1260152-40-6
• MF: C₁₆H₁₁ClO
• MW: 254.710943460464
• CID: 5050847
• PubChem ID: 138111492
• Update Time: 2025-10-13

5-Chloro-2-(P-tolylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-(P-TOLYLETHYNYL)BENZALDEHYDE
• F21393
• 1260152-40-6
• 5-Chloro-2-(P-tolylethynyl)benzaldehyde

• Inchi： 1S/C16H11ClO/c1-12-2-4-13(5-3-12)6-7-14-8-9-16(17)10-15(14)11-18/h2-5,8-11H,1H3
• InChI Key： BCJCKRMBJGJHNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CC2C=CC(C)=CC=2)=C(C=O)C=1

Computed Properties

• Exact Mass: 254.0498427g/mol
• Monoisotopic Mass: 254.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2-(P-tolylethynyl)benzaldehyde

Comprehensive Overview of 5-Chloro-2-(P-tolylethynyl)benzaldehyde (CAS No. 1260152-40-6): Properties, Applications, and Industry Insights

5-Chloro-2-(P-tolylethynyl)benzaldehyde (CAS No. 1260152-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzaldehyde derivative features a unique molecular structure combining a chloro-substituted benzene ring with a p-tolylethynyl group, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 1260152-40-6 serves as a critical identifier for researchers and suppliers in global chemical databases.

The growing demand for high-purity intermediates in drug discovery has propelled interest in compounds like 5-Chloro-2-(P-tolylethynyl)benzaldehyde. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology research. The compound's aldehyde functionality allows for diverse chemical transformations, enabling the creation of heterocyclic scaffolds frequently sought after in medicinal chemistry.

From a materials science perspective, the conjugated system in 5-Chloro-2-(P-tolylethynyl)benzaldehyde exhibits interesting photophysical properties. Researchers are investigating its derivatives for potential applications in organic electronics, particularly in the development of OLED materials and molecular sensors. The compound's tolylethynyl moiety contributes to enhanced electron delocalization, a property highly valued in optoelectronic materials design.

Quality control of CAS 1260152-40-6 remains a critical consideration for industrial users. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are employed to verify the compound's purity and structural integrity. The pharmaceutical industry particularly emphasizes impurity profiling for this intermediate, given its potential use in API synthesis. Storage recommendations typically include protection from light and moisture to maintain stability.

Synthetic approaches to 5-Chloro-2-(P-tolylethynyl)benzaldehyde often involve Sonogashira coupling reactions between appropriate halogenated benzaldehydes and p-tolylacetylene derivatives. Process optimization studies focus on improving atom economy and reducing heavy metal catalyst residues, aligning with the pharmaceutical industry's push toward green chemistry principles. Alternative routes using microwave-assisted synthesis have shown promise in reducing reaction times.

The global market for specialty benzaldehyde derivatives like 1260152-40-6 reflects broader trends in custom synthesis services. Pharmaceutical companies increasingly outsource production of such intermediates to CDMO organizations with expertise in handling air-sensitive compounds. Regulatory documentation including COA (Certificate of Analysis) and MSDS for 5-Chloro-2-(P-tolylethynyl)benzaldehyde must comply with regional chemical control regulations.

Emerging research directions for CAS 1260152-40-6 include its potential as a precursor for covalent organic frameworks (COFs), a class of materials gaining traction for gas storage applications. The compound's rigid backbone and reactive aldehyde group make it suitable for constructing porous materials with tailored properties. Such applications align with current interests in sustainable materials for environmental remediation technologies.

Analytical challenges associated with 5-Chloro-2-(P-tolylethynyl)benzaldehyde often relate to its chromatographic behavior and spectral interpretation. Method development for HPLC analysis must account for the compound's UV absorption characteristics, while 13C NMR assignments require careful analysis due to the alkynyl linkage in its structure. These technical considerations are frequently discussed in chemical forums and research publications.

Supply chain dynamics for 1260152-40-6 reflect the compound's niche status. While not produced at commodity scale, reliable suppliers maintain kilogram-scale inventories to serve pharmaceutical and academic researchers. The compound's lead time and custom packaging options (including argon-flushed ampoules for oxygen-sensitive applications) are common inquiries from potential buyers in the fine chemicals marketplace.

Future prospects for 5-Chloro-2-(P-tolylethynyl)benzaldehyde research may involve exploring its bioconjugation potential for proteolysis-targeting chimera (PROTAC) development, an exciting frontier in drug discovery. The compound's structural features could facilitate the design of bifunctional molecules capable of targeted protein degradation, addressing current limitations in undruggable target therapeutics.